Cas no 465510-58-1 ((E)-N-[2-chloro-5-(trifluoromethyl)phenyl]-2-cyano-3-(1H-indol-3-yl)prop-2-enamide)

• Product Name: (E)-N-[2-chloro-5-(trifluoromethyl)phenyl]-2-cyano-3-(1H-indol-3-yl)prop-2-enamide
• CAS No: 465510-58-1
• MF: C₁₉H₁₁ClF₃N₃O
• MW: 389.758353471756
• CID: 5453469
• PubChem ID: 2130558
• Update Time: 2025-06-07

(E)-N-[2-chloro-5-(trifluoromethyl)phenyl]-2-cyano-3-(1H-indol-3-yl)prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• N-[2-Chloro-5-(trifluoromethyl)phenyl]-2-cyano-3-(1H-indol-3-yl)-2-propenamide
• EN300-26602974
• 465510-58-1
• (2E)-N-[2-chloro-5-(trifluoromethyl)phenyl]-2-cyano-3-indol-3-ylprop-2-enamide
• N-[2-chloro-5-(trifluoromethyl)phenyl]-2-cyano-3-(1H-indol-3-yl)prop-2-enamide
• (E)-N-[2-chloro-5-(trifluoromethyl)phenyl]-2-cyano-3-(1H-indol-3-yl)prop-2-enamide
• AKOS001048838
• Z44308238

• Inchi： 1S/C19H11ClF3N3O/c20-15-6-5-13(19(21,22)23)8-17(15)26-18(27)11(9-24)7-12-10-25-16-4-2-1-3-14(12)16/h1-8,10,25H,(H,26,27)/b11-7+
• InChI Key： DOZQLLOGWVZTBZ-YRNVUSSQSA-N
• SMILES： ClC1C=CC(C(F)(F)F)=CC=1NC(/C(/C#N)=C/C1=CNC2C=CC=CC=21)=O

Computed Properties

• Exact Mass: 389.0542742g/mol
• Monoisotopic Mass: 389.0542742g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 3
• Complexity: 642
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 68.7Ų

Experimental Properties

• Density: 1.505±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 594.5±50.0 °C(Predicted)
• pka: 9.16±0.70(Predicted)

Additional information on (E)-N-[2-chloro-5-(trifluoromethyl)phenyl]-2-cyano-3-(1H-indol-3-yl)prop-2-enamide

Introduction to (E)-N-[2-chloro-5-(trifluoromethyl)phenyl]-2-cyano-3-(1H-indol-3-yl)prop-2-enamide (CAS No. 465510-58-1)

(E)-N-[2-chloro-5-(trifluoromethyl)phenyl]-2-cyano-3-(1H-indol-3-yl)prop-2-enamide (CAS No. 465510-58-1) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as CAS 465510-58-1, is characterized by its unique structural features, including a cyano group, a trifluoromethyl group, and an indole moiety. These structural elements contribute to its potential therapeutic applications and biological activities.

The chemical structure of (E)-N-[2-chloro-5-(trifluoromethyl)phenyl]-2-cyano-3-(1H-indol-3-yl)prop-2-enamide is defined by the presence of a conjugated double bond system, which imparts significant electronic and steric properties. The cyano group and the trifluoromethyl substituent are known for their strong electron-withdrawing effects, while the indole ring provides a planar, aromatic system that can interact with various biological targets.

Recent studies have highlighted the potential of (E)-N-[2-chloro-5-(trifluoromethyl)phenyl]-2-cyano-3-(1H-indol-3-yl)prop-2-enamide in various therapeutic areas. One of the most promising applications is in the treatment of cancer. Research has shown that this compound exhibits potent antiproliferative activity against several cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action is thought to involve the inhibition of key signaling pathways that are dysregulated in cancer cells, such as the PI3K/AKT/mTOR pathway.

In addition to its antiproliferative properties, (E)-N-[2-chloro-5-(trifluoromethyl)phenyl]-2-cyano-3-(1H-indol-3-yl)prop-2-enamide has been investigated for its potential as an anti-inflammatory agent. Inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease, are characterized by chronic inflammation and tissue damage. Studies have demonstrated that this compound can effectively reduce inflammation by inhibiting the production of pro-inflammatory cytokines and chemokines.

The pharmacokinetic properties of (E)-N-[2-chloro-5-(trifluoromethyl)phenyl]-2-cyano-3-(1H-indol-3-yl)prop-2-enamide have also been extensively studied. Preclinical data indicate that it has favorable oral bioavailability and a reasonable half-life, making it a promising candidate for further development as an orally administered drug. However, further optimization may be necessary to improve its metabolic stability and reduce potential side effects.

In terms of safety and toxicity, preliminary studies have shown that (E)-N-[2-chloro-5-(trifluoromethyl)phenyl]-2-cyano-3-(1H-indol-3-yl)prop-2-enamide exhibits low toxicity at therapeutic concentrations. However, more comprehensive toxicological evaluations are required to fully assess its safety profile before it can be advanced to clinical trials.

The synthesis of (E)-N-[2-chloro-5-(trifluoromethyl)phenyl]-2-cyano-3-(1H-indol-3-yl)prop-2-enamide has been optimized using various methodologies. One common approach involves the condensation of 3-cyanoacrylonitrile with an appropriate indole derivative in the presence of a base. This reaction typically proceeds with high yield and stereoselectivity, yielding the desired (E)-isomer. Alternative synthetic routes have also been explored to improve efficiency and scalability for large-scale production.

The potential applications of (E)-N-[2-chloro-5-(trifluoromethyl)phenyl]-2-cyano-3-(1H-indol-3-yl)prop-2-enamide extend beyond cancer and inflammation. Recent research has also explored its use in neurodegenerative diseases, such as Alzheimer's disease and Parkinson's disease. Preliminary findings suggest that this compound may have neuroprotective effects by modulating oxidative stress and preventing neuronal cell death.

In conclusion, (E)-N-[2-chloro-5-(trifluoromethyl)phenyl]-2-cyano-3-(1H-indol-3-y l)prop - 2 - en amide (CAS No. 465510 - 58 - 1 ) represents a promising compound with diverse therapeutic potential. Its unique chemical structure and biological activities make it an attractive candidate for further development in medicinal chemistry and pharmaceutical research. Ongoing studies are expected to provide more insights into its mechanisms of action and optimize its use in clinical settings.